Cas no 64842-90-6 (Benzoyl chloride,2-amino-5-methyl-)
64842-90-6 structure
Product Name:Benzoyl chloride,2-amino-5-methyl-
CAS No:64842-90-6
MF:C8H8ClNO
MW:169.608221054077
CID:501228
PubChem ID:21489143
Update Time:2025-04-19
Benzoyl chloride,2-amino-5-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzoyl chloride,2-amino-5-methyl-
- 2-amino-5-methylbenzoyl chloride
- Benzoyl chloride, 2-amino-5-methyl- (9CI)
- 64842-90-6
- DTXSID20614724
- AKOS006318931
- SCHEMBL7924573
- Benzoyl chloride,2-amino-5-methyl-(9ci)
-
- MDL: MFCD11617088
- Inchi: 1S/C8H8ClNO/c1-5-2-3-7(10)6(4-5)8(9)11/h2-4H,10H2,1H3
- InChI Key: GQSWECWZJBCMAD-UHFFFAOYSA-N
- SMILES: ClC(C1C=C(C)C=CC=1N)=O
Computed Properties
- Exact Mass: 169.0294416g/mol
- Monoisotopic Mass: 169.0294416g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 43.1Ų
Benzoyl chloride,2-amino-5-methyl- Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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